BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to tert-Butyl
N-(pyridin-2-ylmethyl)carbamate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: N-Boc-2-(aminomethyl)pyridine

Cat. No.: B153112

An In-depth Technical Resource for Researchers, Scientists, and Drug Development
Professionals

Foreword: The Strategic Importance of N-Boc-2-
(aminomethyl)pyridine in Modern Synthesis

In the landscape of contemporary organic and medicinal chemistry, the strategic use of
protecting groups is paramount to the successful synthesis of complex molecular architectures.
Among these, the tert-butoxycarbonyl (Boc) group stands out for its robustness and facile
cleavage under specific conditions. When coupled with a versatile building block like 2-
(aminomethyl)pyridine, the resultant compound, known by its IUPAC name tert-butyl N-(pyridin-
2-ylmethyl)carbamate, emerges as a critical intermediate. Its utility is particularly pronounced in
the construction of pharmaceutical agents and other high-value chemical entities where precise
manipulation of amine functionalities is essential. This guide, intended for the discerning
researcher and development scientist, provides a comprehensive technical overview of this key
synthetic intermediate, from its fundamental properties to its practical applications and
handling.

Chemical Identity and Nomenclature

The compound commonly referred to as N-Boc-2-(aminomethyl)pyridine is systematically
named according to IUPAC nomenclature, which provides an unambiguous descriptor of its
chemical structure.
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Table 1: Compound Identification

Common Name N-Boc-2-(aminomethyl)pyridine

IUPAC Name tert-butyl N-(pyridin-2-ylmethyl)carbamate[1]
CAS Number 134807-28-6

Molecular Formula C11H16N202

Molecular Weight 208.26 g/mol [1]

N-Boc-2-aminomethylpyridine, TERT-BUTYL N-

(PYRIDIN-2-YLMETHYL)CARBAMATE, tert-
Synonyms o

Butyl (pyridin-2-ylmethyl)carbamate, 2-[N-(tert-

butoxycarbonyl)aminomethyl]pyridine

Synthesis and Purification: A Practical Approach

The synthesis of tert-butyl N-(pyridin-2-ylmethyl)carbamate is most commonly achieved
through the reaction of 2-(aminomethyl)pyridine with di-tert-butyl dicarbonate (Bocz0). This
reaction is a standard procedure for the introduction of the Boc protecting group onto a primary
amine.

Synthetic Pathway: Nucleophilic Acyl Substitution

The underlying mechanism of this transformation is a nucleophilic acyl substitution. The
primary amine of 2-(aminomethyl)pyridine acts as a nucleophile, attacking one of the carbonyl
carbons of Bocz0. This is followed by the departure of a tert-butoxycarbonyl group and carbon
dioxide, resulting in the formation of the desired carbamate. The reaction is typically carried out
in the presence of a non-nucleophilic base, such as triethylamine or N,N-diisopropylethylamine
(DIPEA), to neutralize the acidic byproduct.

Caption: Synthetic route to the target compound.

Experimental Protocol: A Step-by-Step Guide

The following protocol is a representative procedure for the synthesis of tert-butyl N-(pyridin-2-
ylmethyl)carbamate.
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Materials:

2-(Aminomethyl)pyridine

Di-tert-butyl dicarbonate (Boc20)

Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Triethylamine (EtsN) or N,N-Diisopropylethylamine (DIPEA)

Saturated aqueous sodium bicarbonate (NaHCOs) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Procedure:

To a solution of 2-(aminomethyl)pyridine (1.0 equivalent) in anhydrous DCM or THF, add
triethylamine (1.1 equivalents).

Cool the mixture to O °C in an ice bath.

Slowly add a solution of di-tert-butyl dicarbonate (1.05 equivalents) in the same solvent.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction with water.

Separate the organic layer and wash sequentially with saturated aqueous NaHCOs solution
and brine.

Dry the organic layer over anhydrous MgSOa or NazSOa, filter, and concentrate under
reduced pressure.

The crude product is then purified by flash column chromatography.
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Purification by Flash Column Chromatography

Purification of the crude product is effectively achieved using flash column chromatography on
silica gel. A typical eluent system is a gradient of ethyl acetate in hexanes.

Table 2: Flash Chromatography Parameters

Parameter Value
Stationary Phase Silica Gel (230-400 mesh)
Mobile Phase Hexanes/Ethyl Acetate Gradient

) ) Start with 100% Hexanes, gradually increasing
Elution Gradient )
the proportion of Ethyl Acetate

Typical Eluent Ratio for Product 20-40% Ethyl Acetate in Hexanes

] UV light (254 nm) or potassium permanganate
Detection @i
stain

Spectroscopic Characterization: Confirming the
Structure

The identity and purity of tert-butyl N-(pyridin-2-ylmethyl)carbamate are confirmed through a
combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR)
spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of this compound.

Table 3: 'H and 3C NMR Data
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1H NMR (400 MHz, CDCls) 13C NMR (100 MHz, CDCls)
58.52 (d, J = 4.4 Hz, 1H) 5157.7

0 7.65(td, J=7.7, 1.8 Hz, 1H) 0 156.1

57.27 (d, J = 7.8 Hz, 1H) 5149.0

0 7.17 (dd, J = 7.5, 5.0 Hz, 1H) 0 136.7

0 5.89 (br s, 1H) 0122.1

5 4.45 (d, J = 5.9 Hz, 2H) 5121.6

3 1.46 (s, 9H) 579.3

045.7

0 28.3

Infrared (IR) Spectroscopy

The IR spectrum provides valuable information about the functional groups present in the
molecule. For comparison, the IR spectrum of the closely related tert-butyl carbamate is often
referenced.[2]

Table 4: Predicted IR Absorption Bands

Wavenumber (cm—1) Functional Group Vibration Mode
3400-3300 N-H Stretching

3100-3000 Aromatic C-H Stretching

2980-2930 Aliphatic C-H Stretching

~1700 C=0 (Carbamate) Stretching

1600-1450 Pyridine Ring C=C and C=N Stretching
~1160 C-O Stretching
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Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of the compound. For a related compound,
tert-butyl carbamate, the mass spectrum is well-documented.[3]

Table 5: Expected Mass Spectrometry Data

Parameter Value
Molecular Formula C11H16N202
Exact Mass 208.1212
[M+H]*+ 209.1285

Applications in Organic Synthesis and Medicinal
Chemistry

tert-Butyl N-(pyridin-2-ylmethyl)carbamate is a versatile building block, primarily utilized in the
synthesis of more complex molecules, particularly in the pharmaceutical industry. The Boc-
protected amine allows for selective reactions at other positions of the molecule, and the
pyridine ring can participate in various coupling reactions or act as a ligand for metal catalysts.

Role as a Key Intermediate in Drug Discovery

This compound serves as a crucial intermediate in the synthesis of a variety of biologically
active molecules. For instance, it has been employed in the development of kinase inhibitors,
which are a significant class of therapeutic agents for cancer and inflammatory diseases.[4][5]
The pyridine moiety can act as a scaffold for building more elaborate structures, while the
protected amine can be deprotected at a later stage to introduce further diversity.

Caption: Applications in drug discovery.

Synthetic Utility: A Versatile Building Block

The Boc-protected amine is stable to a wide range of reaction conditions, including those
involving organometallic reagents and many oxidizing and reducing agents. This stability allows
for the selective modification of the pyridine ring through reactions such as lithiation followed by
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guenching with an electrophile, or through transition metal-catalyzed cross-coupling reactions.
Once the desired modifications are in place, the Boc group can be easily removed under acidic
conditions (e.g., trifluoroacetic acid in DCM) to reveal the primary amine for further
functionalization.

Safety, Handling, and Storage

As with all laboratory chemicals, proper safety precautions should be taken when handling tert-
butyl N-(pyridin-2-yImethyl)carbamate. While a specific safety data sheet (SDS) for this
compound is not readily available, information from closely related compounds can provide
guidance.

Table 6: General Safety and Handling Guidelines

Aspect Recommendation

Personal Protective Equipment (PPE) Safety glasses, gloves, lab coat

Use in a well-ventilated area or fume hood.
Handling Avoid inhalation of dust or vapors. Avoid contact

with skin and eyes.

Store in a cool, dry place away from

incompatible materials such as strong oxidizing

Storage ) ) )
agents and strong acids. Keep container tightly
closed.

In case of contact, flush affected area with

First Aid (General) plenty of water. If inhaled, move to fresh air.

Seek medical attention if irritation persists.

Conclusion: A Valuable Tool for the Synthetic
Chemist

tert-Butyl N-(pyridin-2-ylmethyl)carbamate is a strategically important and versatile building
block in modern organic synthesis. Its well-defined structure, predictable reactivity, and the
stability of the Boc protecting group make it an invaluable tool for the construction of complex
molecules, particularly in the realm of medicinal chemistry. A thorough understanding of its
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synthesis, purification, characterization, and safe handling, as outlined in this guide, will
empower researchers and scientists to effectively utilize this compound in their synthetic
endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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